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Compound of Interest

Compound Name: 4-Biphenylsulfonic acid

Cat. No.: B146851

An In-Depth Technical Guide to p-Biphenylsulfonic Acid: Properties, Synthesis, and
Applications

Introduction

p-Biphenylsulfonic acid, also known as 4-phenylbenzenesulfonic acid, is an organosulfur
compound with significant applications in organic synthesis and materials science. Its
bifunctional nature, combining the hydrophobicity of the biphenyl group with the strong acidity
and polarity of the sulfonic acid moiety, makes it a versatile molecule. This guide provides a
comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,
its applications, and essential safety information for researchers, scientists, and professionals
in drug development.

Chemical Identity and Physicochemical Properties

p-Biphenylsulfonic acid is a white crystalline solid.[1] Its chemical structure consists of a
biphenyl backbone with a sulfonic acid group at the para position of one of the phenyl rings.
This structure imparts both acidic and aromatic characteristics to the molecule. It is soluble in
water and polar organic solvents.[1][2]

Below is a summary of its key physicochemical properties:
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Property Value References

Molecular Formula C12H1003S [1112][3]

Molecular Weight 234.27 g/mol [1112]14]

CAS Number 2113-68-0 [1112][3]

IUPAC Name 4-phenylbenzenesulfonic acid [3114]
p-Biphenylsulfonic acid, 4-

Synonyms Biphenylsulfonic acid, p- [1][2][4]
Diphenylsulfonic acid

Melting Point 135-140 °C [1][5]

Appearance White crystalline powder [1]

Solubility Soluble in water [1][2][5]

Molecular Structure

Caption: Chemical structure of p-Biphenylsulfonic acid.

Synthesis and Purification

The synthesis of p-biphenylsulfonic acid is typically achieved through the sulfonation of

biphenyl. Acommon method involves the use of chlorosulfonic acid, followed by hydrolysis of

the resulting sulfonyl chloride. This approach is favored due to the high reactivity of

chlorosulfonic acid and the relative stability of the intermediate sulfonyl chloride.

Experimental Protocol: Synthesis of p-Biphenylsulfonic

Acid

Materials:

e Biphenyl

¢ Chlorosulfonic acid

e Ice
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o Water
« Sodium sulfite (for an alternative reduction step)
Procedure:

» Sulfonation: In a round-bottom flask equipped with a mechanical stirrer and placed in a
cooling bath, slowly add biphenyl to an excess of chlorosulfonic acid at a controlled
temperature (e.g., 12-15°C).[6] The gradual addition is crucial to manage the exothermic
reaction and the evolution of hydrogen chloride gas. This step should be performed in a well-
ventilated fume hood.[6]

» Reaction Completion: Once the addition is complete, the reaction mixture is typically stirred
for an additional period to ensure complete sulfonation. The disappearance of gas bubbles
can be an indicator of reaction completion.[6]

o Hydrolysis: The reaction mixture is then carefully poured over crushed ice with stirring.[6]
This step hydrolyzes the excess chlorosulfonic acid and precipitates the crude p-
biphenylsulfonyl chloride.

« |solation of Sulfonyl Chloride: The solid sulfonyl chloride is collected by vacuum filtration and
washed with cold water.[6]

o Conversion to Sulfonic Acid: The crude sulfonyl chloride can be hydrolyzed to the sulfonic
acid by boiling with water. Alternatively, a more controlled reduction can be performed. For
instance, the sulfonyl chloride can be reduced using sodium sulfite in an aqueous solution to
yield the sodium salt of p-biphenylsulfonic acid, which can then be acidified to obtain the free
sulfonic acid.[7]

 Purification: The crude p-biphenylsulfonic acid can be purified by recrystallization from a
suitable solvent, such as water or an aqueous-organic mixture.

Synthesis Workflow
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Caption: Workflow for the synthesis of p-Biphenylsulfonic acid.

Analytical Characterization

To confirm the identity and purity of the synthesized p-biphenylsulfonic acid, several analytical

techniques are employed:
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» Melting Point Determination: A sharp melting point range close to the literature value (135-
140 °C) is indicative of high purity.[1][5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the chemical structure by identifying the characteristic signals of the
aromatic protons and carbons in the biphenyl and sulfonic acid groups.

« Infrared (IR) Spectroscopy: The presence of characteristic absorption bands for the S=O and
O-H stretching vibrations of the sulfonic acid group, as well as the aromatic C-H and C=C
stretching vibrations, can be confirmed by IR spectroscopy.

e Mass Spectrometry (MS): The molecular weight of the compound can be confirmed by
techniques such as electrospray ionization mass spectrometry (ESI-MS).

Applications in Research and Drug Development

p-Biphenylsulfonic acid and related sulfonic acids have several important applications:

o Catalysis: It has been used as a catalyst for the hydrolysis of cellulose to produce D-glucose,
demonstrating better performance than sulfuric acid in this application.[2]

» Organic Synthesis Intermediate: It serves as a crucial intermediate in the synthesis of
various organic compounds, including dyes, pharmaceuticals, and agrochemicals.[1] Its
derivatives are explored for creating new drug candidates, with the sulfonic acid group
enhancing water solubility and modifying pharmacokinetic properties.

e Drug Development: Sulfonic acids are widely used in drug development as counter-ions to
form salts of basic drug molecules.[8] This can improve the solubility, stability, and
bioavailability of the active pharmaceutical ingredient (API). However, it is important to note
that the use of sulfonic acids can potentially lead to the formation of genotoxic sulfonate
ester impurities, which requires careful risk assessment and control.[8]

» Antiviral Agents: Sulfonic acid polymers have been investigated as a class of inhibitors for
the human immunodeficiency virus (HIV), demonstrating the potential of this functional group
in the design of novel therapeutics.[9]
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o Other Applications: It has also been used as a preservative, antistatic agent, and fungicide.

[1]

Safety and Handling

p-Biphenylsulfonic acid is a corrosive compound that requires careful handling to avoid
exposure.[1]

o Hazards: It is classified as causing severe skin burns and eye damage.[10] It is also harmful
if swallowed and causes serious eye irritation.[4][11]

o Personal Protective Equipment (PPE): When handling this compound, it is essential to wear
appropriate PPE, including chemical-resistant gloves, protective clothing, and tightly fitting
safety goggles.[10][11]

e Handling Procedures: Work should be conducted in a well-ventilated area or under a
chemical fume hood to avoid inhalation of dust.[1][11] Avoid dust formation during handling.
[11]

» First Aid: In case of skin contact, immediately remove contaminated clothing and wash the
affected area with plenty of soap and water.[10] For eye contact, rinse cautiously with water
for at least 15 minutes.[10][11] If ingested, rinse the mouth with water and seek immediate
medical attention.[11]

o Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[1][10]

Conclusion

p-Biphenylsulfonic acid is a valuable chemical with a range of applications stemming from its
unique molecular structure. A thorough understanding of its properties, synthesis, and safe
handling is crucial for its effective and responsible use in research and development. As with all
sulfonic acids used in pharmaceutical applications, careful consideration of potential impurities
Is necessary to ensure the safety and efficacy of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.echemi.com/produce/pr2307062030-biphenyl-4-sulfonic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0455819.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=2113-68-0&id=795759
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Biphenyl_-4-sulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Biphenyl_-4-sulfonic-acid
https://www.chembk.com/en/chem/biphenyl-4-sulfonic%20acid
http://orgsyn.org/demo.aspx?prep=cv1p0008
https://en.wikipedia.org/wiki/Phenylsulfinic_acid
https://pubmed.ncbi.nlm.nih.gov/20112423/
https://pubmed.ncbi.nlm.nih.gov/1384428/
https://pubmed.ncbi.nlm.nih.gov/1384428/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/4-biphenylsulfonicacid-pid_Seven12956.html
https://www.benchchem.com/product/b146851#p-biphenylsulfonic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b146851#p-biphenylsulfonic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b146851#p-biphenylsulfonic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b146851#p-biphenylsulfonic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146851?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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